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Compound of Interest

Compound Name: 4-Chloro-5,8-dimethylquinoline

CAS No.: 188759-77-5

Cat. No.: B060977

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Chloro-5,8-dimethylquinoline,

a substituted quinoline of interest in medicinal chemistry and materials science. While a specific

CAS number for this compound is not readily available in public databases, this document

extrapolates from the well-established chemistry of quinoline derivatives to present its probable

synthesis, characterization, reactivity, and potential applications. This paper aims to serve as a

foundational resource for researchers engaged in the exploration of novel quinoline-based

compounds.

Introduction: The Significance of the Quinoline
Scaffold
The quinoline ring system is a "privileged scaffold" in drug discovery, forming the core of

numerous natural products and synthetic compounds with a wide array of biological activities.

From the historical antimalarial quinine to modern anticancer agents, quinoline derivatives have
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demonstrated significant therapeutic potential. Their planar structure allows for intercalation

into DNA, while the nitrogen atom and various substitution patterns enable interaction with a

multitude of biological targets. The strategic placement of substituents, such as the chloro-

group at the 4-position and methyl groups at the 5- and 8-positions of the quinoline core, is

expected to modulate the compound's physicochemical properties and biological activity.

Physicochemical and Spectroscopic Profile
While experimental data for 4-Chloro-5,8-dimethylquinoline is not widely published, its

properties can be predicted based on structurally similar compounds.

Table 1: Predicted Physicochemical Properties of 4-Chloro-5,8-dimethylquinoline

Property Predicted Value

CAS Number Not readily available

Molecular Formula C₁₁H₁₀ClN

Molecular Weight 191.66 g/mol

Appearance Expected to be a solid at room temperature

Solubility
Likely soluble in organic solvents like

dichloromethane, chloroform, and methanol.

XLogP3 ~3.5-4.0

Table 2: Expected Spectroscopic Data for 4-Chloro-5,8-dimethylquinoline
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Technique Expected Data

¹H NMR (CDCl₃, 400 MHz)

Aromatic protons: δ 7.0-8.5 ppm. Methyl protons

(C5-CH₃ and C8-CH₃): singlets around δ 2.5-2.8

ppm.

¹³C NMR (CDCl₃, 100 MHz)
Aromatic carbons: δ 120-150 ppm. Methyl

carbons: δ 15-25 ppm.

Mass Spectrometry (EI-MS)

Expected molecular ion peak [M]⁺ at m/z 191,

with an isotopic peak [M+2]⁺ at m/z 193 in a

~3:1 ratio, characteristic of a chlorine atom.

Infrared (IR) Spectroscopy

C-H stretching (aromatic and aliphatic), C=C

and C=N stretching of the quinoline ring, and C-

Cl stretching.

Synthesis of 4-Chloro-5,8-dimethylquinoline: A
Proposed Pathway
The synthesis of 4-Chloro-5,8-dimethylquinoline can be approached through established

methods for quinoline synthesis, followed by chlorination. A plausible and efficient route is a

modification of the Combes quinoline synthesis, followed by chlorination.

Diagram: Proposed Synthetic Workflow
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2,5-Dimethylaniline

Intermediate β-amino enone

Condensation

Acetylacetone

5,8-Dimethylquinolin-4-olAcid-catalyzed cyclization
H₂SO₄

4-Chloro-5,8-dimethylquinolineChlorination
POCl₃

Nucleophilic Aromatic Substitution (SₙAr) Palladium-Catalyzed Cross-Coupling

4-Chloro-5,8-dimethylquinoline

4-Amino-5,8-dimethylquinolines

R₂NH

4-Alkoxy-5,8-dimethylquinolines

ROH, base

4-Thio-5,8-dimethylquinolines

RSH, base

4-Chloro-5,8-dimethylquinoline

4-Aryl-5,8-dimethylquinolines

ArB(OH)₂, Pd catalyst
(Suzuki Coupling)

4-Alkynyl-5,8-dimethylquinolines

RC≡CH, Pd/Cu catalyst
(Sonogashira Coupling)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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